Cas no 56897-51-9 (Benzofuran, 5-bromo-7-methoxy-2-nitro-)

• Product Name: Benzofuran, 5-bromo-7-methoxy-2-nitro-
• CAS No: 56897-51-9
• MF: C₉H₆BrNO₄
• MW: 272.052241802216
• CID: 347469
• PubChem ID: 71444459
• Update Time: 2025-04-19

Benzofuran, 5-bromo-7-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-bromo-7-methoxy-2-nitro-
• 5-bromo-7-methoxy-2-nitro-1-benzofuran
• DTXSID80853233
• 5-Bromo-7-methoxy-2-nitrobenzofuran
• 56897-51-9

• Inchi： 1S/C9H6BrNO4/c1-14-7-4-6(10)2-5-3-8(11(12)13)15-9(5)7/h2-4H,1H3
• InChI Key： MUTOKEBQSWWYGG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C([N+](=O)[O-])O2)OC

Computed Properties

• Exact Mass: 270.94798
• Monoisotopic Mass: 270.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 65.51